Cas no 5205-11-8 (Prenyl benzoate)

• Product Name: Prenyl benzoate
• CAS No: 5205-11-8
• MF: C₁₂H₅O₂
• MW: 181.16690325737
• MDL: MFCD00036570
• CID: 375262
• PubChem ID: 87564329
• Update Time: 2025-04-19

Prenyl benzoate Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-ol,3-methyl-, 1-benzoate
• 3-Methyl-2-butenyl Benzoate
• 3-methylbut-2-enyl benzoate
• Benzoic Acid 3-Methyl-2-butenyl Ester
• Benzoic Acid Prenyl Ester
• Prenyl Benzoate
• 2-BUTEN-1-OL, 3-METHYL-, BENZOATE
• 3-methylbut-2-en-1-yl benzoate
• Benzoic acid, 3-methyl-2-butenyl ester
• 2-Buten-1-ol, 3-methyl-, 1-benzoate
• O577ZIE86G
• INVWRXWYYVMFQC-UHFFFAOYSA-N
• DSSTox_CID_27131
• DSSTox_RID_82138
• DSSTox_GSID_47131
• Delta-
• Prenyl benzoate

• MDL： MFCD00036570
• Inchi： 1S/C12H5O2/c1-10(2)8-9-14-12(13)11-6-4-3-5-7-11/h3-7H
• InChI Key： KMAHLANLTIQSTP-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C]OC(C1C=CC=CC=1)=O)/[C] |^1:0,2,13,^4:3|
• BRN： 2046710

Computed Properties

• Exact Mass: 190.09900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.018
• Boiling Point: 107°C/2.3mmHg
• Flash Point: 125 ºC
• Refractive Index: 1.5190-1.5210
• PSA: 26.30000
• LogP: 2.80960
• FEMA: 4203 | PRENYL BENZOATE
• Solubility: Not determined

Prenyl benzoate Security Information

• Prompt：warning
• Hazard Statement： H303-H316
• Warning Statement： P312-P332+P313
• Hazard Category Code： 50
• Safety Instruction： 61
• RTECS：EM9473900
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters